Cas no 1807440-35-2 (3-Chloro-4-fluoro-5-methylcinnamic acid)

• Product Name: 3-Chloro-4-fluoro-5-methylcinnamic acid
• CAS No: 1807440-35-2
• MF: C₁₀H₈ClFO₂
• MW: 214.620725631714
• CID: 5001085
• Update Time: 2025-10-30

3-Chloro-4-fluoro-5-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-methylcinnamic acid

• Inchi： 1S/C10H8ClFO2/c1-6-4-7(2-3-9(13)14)5-8(11)10(6)12/h2-5H,1H3,(H,13,14)/b3-2+
• InChI Key： YPYHXLKGEYXTHB-NSCUHMNNSA-N
• SMILES： ClC1C=C(/C=C/C(=O)O)C=C(C)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 3-Chloro-4-fluoro-5-methylcinnamic acid

Introduction to 3-Chloro-4-fluoro-5-methylcinnamic acid (CAS No. 1807440-35-2)

3-Chloro-4-fluoro-5-methylcinnamic acid (CAS No. 1807440-35-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct chemical structure, which includes a chloro, fluoro, and methyl substituent on the cinnamic acid backbone. The combination of these functional groups imparts specific properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 3-Chloro-4-fluoro-5-methylcinnamic acid is represented by the formula C₁₀H₈ClFO₂. The presence of the chloro, fluoro, and methyl groups significantly influences its physical and chemical properties, such as solubility, stability, and reactivity. These properties are crucial for its potential use in pharmaceutical formulations and biological assays.

In recent years, there has been a growing interest in the development of small molecules with specific biological activities. 3-Chloro-4-fluoro-5-methylcinnamic acid has shown promise in this regard due to its ability to modulate various biological pathways. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.

The synthesis of 3-Chloro-4-fluoro-5-methylcinnamic acid typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the condensation of 3-chloro-4-fluoro-5-methylbenzaldehyde with malonic acid, followed by decarboxylation to yield the desired product. This synthetic pathway is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The biological activity of 3-Chloro-4-fluoro-5-methylcinnamic acid has been extensively studied in both in vitro and in vivo models. In vitro studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes involved in cell signaling pathways. For example, it has been reported to inhibit the activity of protein kinase C (PKC), a family of enzymes that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

In vivo studies have further validated the potential therapeutic applications of 3-Chloro-4-fluoro-5-methylcinnamic acid. Preclinical studies using animal models have demonstrated its efficacy in reducing tumor growth and inflammation. These findings suggest that this compound could be a promising lead for the development of novel therapeutic agents targeting cancer and inflammatory diseases.

The safety profile of 3-Chloro-4-fluoro-5-methylcinnamic acid is also an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development. However, as with any new compound, comprehensive safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, 3-Chloro-4-fluoro-5-methylcinnamic acid (CAS No. 1807440-35-2) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.